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Compound of Interest

Compound Name: Citramide

Cat. No.: B3344124

The Discovery and History of Cetrimide: A
Technical Guide

Abstract: This technical guide provides an in-depth exploration of Cetrimide, a prominent
quaternary ammonium compound (QAC). It details its historical discovery, chemical
composition, and evolution as a widely used antiseptic and surfactant. The document
elucidates its mechanism of action against microorganisms, supported by quantitative data on
its antimicrobial efficacy. Furthermore, it presents detailed experimental protocols for assessing
its activity and visual diagrams illustrating key biological and chemical processes. This guide is
intended for researchers, scientists, and professionals in drug development seeking a
comprehensive understanding of Cetrimide's scientific background and applications.

The Dawn of Quaternary Ammonium Antiseptics

Quaternary ammonium compounds (QACS) are a class of cationic surfactants characterized by
a positively charged polyatomic ion of the structure [NR4]+, where R represents alkyl or aryl
groups.[1] Their biocidal properties were first highlighted by Jacobs and Heidelberg in 1916.[2]
A significant advancement came in 1935 when Domagk demonstrated that attaching a long
aliphatic group to the quaternary nitrogen atom enhanced these biocidal properties, leading to
the development of alkyl dimethyl benzyl ammonium chloride (ADBAC), the first-generation
QAC.[2][3] These compounds act as potent antimicrobial agents by disrupting the cell
membranes of bacteria, fungi, and enveloped viruses.[1][4]
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Discovery and Commercial Introduction of
Cetrimide

Cetrimide was first discovered and developed by Imperial Chemical Industries (ICI).[5][6] It was
introduced commercially under the brand name 'Cetavlon'.[5][6] Barnes first described its use
as a combined cleanser and skin antiseptic in 1942.[6] Cetrimide is not a single substance but
an antiseptic mixture of three primary quaternary ammonium compounds: tetradonium bromide
(TTAB), cetrimonium bromide (CTAB), and laurtrimonium bromide (DTAB).[5][6] Its
development marked a significant step in antiseptic applications, combining detergent
properties with effective antimicrobial action.[6] ICI later expanded its product line by
introducing 'Savlon', a formulation that combined the broad-spectrum activity of Cetrimide with
chlorhexidine.[5] The Savlon brand was subsequently sold to Johnson & Johnson in 1992.[5]

Composition and Physicochemical Properties

Pure Cetrimide presents as a white, crystalline powder that is highly soluble in water and
alcohol.[7] This solubility is crucial for its formulation into various antiseptic solutions, creams,
and ointments.[7] As a cationic surfactant, it effectively reduces the surface tension of liquids,
which enhances its cleaning and antimicrobial effects.[6][7]

Chemical Composition

Cetrimide is primarily a mixture of alkyltrimethylammonium bromides. The main components
are detailed in Table 1.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://en.wikipedia.org/wiki/Cetrimide
https://www.atamanchemicals.com/cetrimide_u24877/
https://en.wikipedia.org/wiki/Cetrimide
https://www.atamanchemicals.com/cetrimide_u24877/
https://www.atamanchemicals.com/cetrimide_u24877/
https://en.wikipedia.org/wiki/Cetrimide
https://www.atamanchemicals.com/cetrimide_u24877/
https://www.atamanchemicals.com/cetrimide_u24877/
https://en.wikipedia.org/wiki/Cetrimide
https://en.wikipedia.org/wiki/Cetrimide
http://studyguides.com/study-methods/study-guide/cmiw8i1r36tq101aa65gqxi53
http://studyguides.com/study-methods/study-guide/cmiw8i1r36tq101aa65gqxi53
https://www.atamanchemicals.com/cetrimide_u24877/
http://studyguides.com/study-methods/study-guide/cmiw8i1r36tq101aa65gqxi53
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Table 1: Primary Components of Cetrimide

Component Name

Abbreviation

Tetradonium Bromide

(Myristyltrimethylammonium bromide)

TTAB / MITMAB

Cetrimonium Bromide

(Hexadecyltrimethylammonium bromide)

CTAB

Laurtrimonium Bromide

(Dodecyltrimethylammonium bromide)

DTAB / LTAB

Source:[5][6]

Physicochemical Data

The properties of the individual quaternary ammonium salts that constitute Cetrimide are

summarized in Table 2.

Table 2:
Physicochemical
Properties of
Cetrimide
Components

Component Chemical Formula

Molar Mass ( g/mol ) CAS Number

Laurtrimonium

C15H34BrN - 1119-94-4
Bromide (C12)
Tetradonium Bromide
C17H38BrN - 1119-97-7
(C14)
Cetrimonium Bromide
C19H42BrN 364.45 57-09-0
(C16)
Source:[5][8]
Mechanism of Antimicrobial Action
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Cetrimide exerts its bactericidal effect through a multi-step process targeting the microbial cell
membrane.[7][9] Its mechanism is characteristic of cationic surfactants.[6]

e Adsorption and Binding: As a positively charged molecule, the Cetrimide cation is
electrostatically attracted to the negatively charged bacterial cell surface.[3][7] It adsorbs
onto the cell wall and begins to penetrate it.[3]

o Membrane Disruption: The compound disrupts the cytoplasmic membrane's integrity.[4][7]
[10] It targets the phospholipid bilayer, causing a loss of structural organization and
increased permeability.[11]

o Leakage of Cellular Contents: The damage to the membrane allows essential, low-
molecular-weight cellular constituents, such as potassium ions and nucleotides, to leak from
the cell.[6][7][11]

e Cell Lysis and Death: The extensive loss of cellular contents and disruption of metabolic
processes ultimately leads to cell lysis and death.[2][7] At higher concentrations, Cetrimide
can also cause coagulation and precipitation of cytoplasmic proteins and nucleic acids.[11]
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Fig. 1. Mechanism of action of Cetrimide on a bacterial cell.

Antimicrobial Spectrum and Efficacy

Cetrimide is a broad-spectrum antiseptic with bactericidal activity against a wide range of
Gram-positive bacteria and, at higher concentrations, some Gram-negative bacteria.[6][12] It
also possesses variable antifungal activity and is effective against certain viruses.[12] However,
it is generally ineffective against bacterial spores.[12] Its efficacy can be quantified by
determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of
an antimicrobial that prevents visible growth of a microorganism.
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Table 3: Antimicrobial Efficacy of Cetrimide
Against Pseudomonas aeruginosa

Parameter Value Range (1 g/100 pl)
Minimum Inhibitory Concentration (MIC) 0.016 - 2.048
Most Frequent MIC 0.256

Source: Data from a study on P. aeruginosa

isolates.[13]

Key Experimental Protocols

Determination of Minimum Inhibitory Concentration
(MIC) via Broth Microdilution

This protocol outlines the standard method for determining the MIC of Cetrimide against a
bacterial isolate.

1. Preparation of Materials:

o Bacterial Inoculum: Culture the test bacterium (e.g., S. aureus, P. aeruginosa) in a suitable
broth (e.g., Mueller-Hinton Broth) to a standardized turbidity, typically 0.5 McFarland
standard. This corresponds to a specific bacterial concentration (e.g., ~1.5 x 108 CFU/mL).
[14] Dilute this suspension to the final working concentration.

o Cetrimide Stock Solution: Prepare a concentrated stock solution of Cetrimide in a sterile
solvent (e.g., deionized water).

e Microtiter Plate: Use a sterile 96-well microtiter plate.[15]
2. Assay Procedure:
o Media Dispensing: Add 100 L of sterile broth to all wells of the 96-well plate.[15]

o Serial Dilution: Add a defined volume of the Cetrimide stock solution to the first well of a row
and mix. Perform a two-fold serial dilution by transferring a portion of the solution from the
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first well to the second, and so on, across the plate to create a range of decreasing
concentrations.[14][16]

Inoculation: Add a standardized volume of the prepared bacterial inoculum to each well
(except the sterility control well).[14][15]

Controls:

o Growth Control (Positive Control): A well containing only broth and the bacterial inoculum,
with no Cetrimide.[14]

o Sterility Control (Negative Control): A well containing only sterile broth to check for
contamination.[14]

. Incubation and Reading:

Incubation: Incubate the plate at a suitable temperature (e.g., 37°C) for a standard period
(e.g., 18-24 hours).[14]

Result Interpretation: The MIC is the lowest concentration of Cetrimide at which no visible
bacterial growth (turbidity) is observed.[14] This can be assessed visually or by using a plate
reader to measure optical density.[14]
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Fig. 2: Experimental workflow for MIC determination by broth microdilution.

Synthesis of Cetrimide Components

The synthesis of the individual alkyltrimethylammonium bromides that comprise Cetrimide is a
straightforward chemical process. The general method involves the reaction of a long-chain
alkyl halide with trimethylamine. This is a type of nucleophilic substitution reaction where the
amine acts as the nucleophile.

A representative synthesis for Cetyltrimethylammonium Bromide (CTAB) was reported in 1946
by Shelton and co-workers.[17]

Reaction: Cetyl Bromide (1-Bromohexadecane) + Trimethylamine — Cetyltrimethylammonium
Bromide (CTAB)
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Fig. 3: Synthesis pathway for Cetrimonium Bromide (CTAB).

Clinical and Other Applications

Cetrimide's combination of detergent and antiseptic properties makes it highly versatile.

Wound Care: It is widely used in 1-3% solutions for cleaning and disinfecting wounds, minor
burns, and abrasions to prevent infection.[5][7]

Surgical Preparation: It is used for preoperative skin disinfection and for sterilizing surgical
instruments.[6][7]

Dermatological Conditions: Formulations containing Cetrimide are prescribed for conditions
like seborrhoeic dermatitis.[6]

Combination Therapy: Cetrimide is often combined with other agents, such as chlorhexidine,
to enhance its antiseptic efficacy.[5] It is also a component in formulations designed to
provide anesthesia and pain relief during wound debridement.[9]

Non-Clinical Uses: Cetrimide is used in the synthesis of nanoparticles and as a component
in DNA extraction buffers in molecular biology.[3][18]

Conclusion

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b3344124?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Cetrimide
http://studyguides.com/study-methods/study-guide/cmiw8i1r36tq101aa65gqxi53
https://www.atamanchemicals.com/cetrimide_u24877/
http://studyguides.com/study-methods/study-guide/cmiw8i1r36tq101aa65gqxi53
https://www.atamanchemicals.com/cetrimide_u24877/
https://en.wikipedia.org/wiki/Cetrimide
https://clinicaltrials.eu/drug/cetrimide/
https://en.wikipedia.org/wiki/Cetrimonium_bromide
https://www.atamanchemicals.com/cetyltrimethylammonium-bromide_u25407/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

From its initial discovery by ICI to its current status as a staple antiseptic, Cetrimide has a rich
history rooted in the development of quaternary ammonium compounds. Its efficacy stems from
a well-understood mechanism of microbial membrane disruption, providing broad-spectrum
antimicrobial coverage. The combination of detergent and bactericidal properties ensures its
continued relevance in clinical, pharmaceutical, and research settings. This guide provides a
foundational technical overview for professionals engaged in the study and application of
antiseptic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10448204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10448204/
https://www.acs.org/molecule-of-the-week/archive/c/cetyltrimethylammonium-bromide.html
https://www.atamanchemicals.com/cetyltrimethylammonium-bromide_u25407/
https://www.benchchem.com/product/b3344124#discovery-and-history-of-cetrimide-as-a-quaternary-ammonium-compound
https://www.benchchem.com/product/b3344124#discovery-and-history-of-cetrimide-as-a-quaternary-ammonium-compound
https://www.benchchem.com/product/b3344124#discovery-and-history-of-cetrimide-as-a-quaternary-ammonium-compound
https://www.benchchem.com/product/b3344124#discovery-and-history-of-cetrimide-as-a-quaternary-ammonium-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3344124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

